Cas no 1152568-65-4 (2-Bromo-2',5'-dimethylpropiophenone)

• Product Name: 2-Bromo-2',5'-dimethylpropiophenone
• CAS No: 1152568-65-4
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 5009236
• Update Time: 2025-06-08

2-Bromo-2',5'-dimethylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-2',5'-dimethylpropiophenone

• Inchi： 1S/C11H13BrO/c1-7-4-5-8(2)10(6-7)11(13)9(3)12/h4-6,9H,1-3H3
• InChI Key： LZMIZJXPORAZSH-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C)C=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-2',5'-dimethylpropiophenone

Introduction to 2-Bromo-2',5'-dimethylpropiophenone (CAS No. 1152568-65-4)

2-Bromo-2',5'-dimethylpropiophenone (CAS No. 1152568-65-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its bromine substitution and the presence of methyl groups, which contribute to its distinct physical and chemical properties.

The molecular formula of 2-Bromo-2',5'-dimethylpropiophenone is C₁₁H₁₃BrO, and its molecular weight is approximately 237.13 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and ethanol. Its melting point ranges from 70 to 73°C, making it suitable for various synthetic processes and reactions.

In the realm of medicinal chemistry, 2-Bromo-2',5'-dimethylpropiophenone has been explored for its potential as a building block in the synthesis of more complex molecules with therapeutic properties. Recent studies have highlighted its role as an intermediate in the development of novel anti-inflammatory agents and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of 2-Bromo-2',5'-dimethylpropiophenone-derived compounds that exhibited potent anti-inflammatory activity in vitro and in vivo models.

The bromine substituent in 2-Bromo-2',5'-dimethylpropiophenone provides a reactive site for further functionalization, enabling chemists to introduce a variety of functional groups through substitution reactions. This versatility makes it an attractive starting material for the synthesis of compounds with diverse biological activities. Additionally, the presence of methyl groups enhances the lipophilicity of the molecule, which can be beneficial for improving the bioavailability and cellular uptake of drug candidates.

In materials science, 2-Bromo-2',5'-dimethylpropiophenone has been investigated for its potential applications in the development of advanced materials with unique optical and electronic properties. Research conducted at the University of California, Berkeley, demonstrated that derivatives of 2-Bromo-2',5'-dimethylpropiophenone can be used to create polymers with enhanced photoluminescence and conductivity. These materials have shown promise in applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthetic route to 2-Bromo-2',5'-dimethylpropiophenone typically involves a multi-step process that begins with the bromination of a suitable starting material followed by subsequent functional group manipulations. One common approach involves the bromination of 2-methylpropiophenone using N-bromosuccinimide (NBS) in an inert solvent such as dichloromethane. The resulting brominated intermediate can then be further modified through various reactions to introduce additional functional groups or to achieve desired structural modifications.

Safety considerations are essential when handling 2-Bromo-2',5'-dimethylpropiophenone. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas or fume hoods to minimize exposure to vapors or dust.

In conclusion, 2-Bromo-2',5'-dimethylpropiophenone (CAS No. 1152568-65-4) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and reactivity make it an important building block for the synthesis of more complex molecules with diverse applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.